Pleurotus pulmonarius is an economically important edible mushroom well known for the production of several lignocellulolytic enzymes, including polyphenol oxidase (PPO), EC 1.14.18.1. This enzyme can oxidize and hydrolyze phenolic compounds directly associated with the organoleptic and nutritional properties of foods. Thus, the aim of this paper is to produce and characterize the PPO of P. pulmonarius 21 (CCB21). The fungus was able to produce PPO using peach-palm waste and cocoa bean shell as substrates under solid-state fermentation (SSF) in 5 days of cultivation at 90% humidity (3066 ± 232 U/gds). PPO was partially purified with 60% ammonium sulfate and showed a purification rate of 2.1 times and a yield of 53.92%. The enzyme showed an optimum temperature above 45 °C, an optimum pH in the range of 5.5 to 6.5, and proved quite stable, maintaining 86–88% of its activity for up to 120 min under these conditions. PPO had reduced activity in the presence of β-mercaptoethanol, while EDTA, SDS, Al3+, Cu4+, Li4+, and Mg2+ ions increased their activity. The enzyme presented a Vmax of 4166.65 U/min and a Km of 4.16 mM for pyrocatechol. The results obtained suggest that, due to its thermostability and little influence in the presence of ions and reagents tested, the PPO of P. pulmonarius CCB21 can be an alternative for application in different biotechnological and industrial processes.

Produced water (PW) is an effluent from the petrochemical industry that has a significant environmental impact due to its high salinity and presence of chemical compounds and heavy metal. Microalgae have been considered promising to phytoremediation of this effluent and producing biomass with high added value. Therefore, this study aimed to stimulate the production of biomass and biomolecules from Chlorella vulgaris by supplementation with PW and evaluate the synergistic effect of sources of physical and chemical stress. C. vulgaris was cultivated in different PW concentations of PW (not autoclaved) and BG11 medium under a 24 h photoperiod, with inoculum pre-adapted the same photoperiod. The culture containing 70% of BG11 and 30% PW (PW 30%) was the most viable, with a biomass production of 1.35 g/L and a higher concentration of carbohydrates (37.46%) and ash (18.21%) than the control culture (100% BG11). Furthermore, PW 30% also resulted in considerable amounts of lipids (9.92%), proteins (21.94%), chlorophyll-a (6.64 μg/mL), chlorophyll-b (10.57 μg/ mL), and carotenoids (21.38 μg/mL). The major fatty acids were C18:3n6 (21.50%), C20:0 (19.96%), C16:0 (17.12%), and C18:0 (12.15%). The PW 30% treatment showed removal efficiencies for iron (61.80%), chlorides (79.64%), phosphates (97.18%), and petroleum hydrocarbons including total petroleum hydrocarbons (TPH; 45.39%) and resolved petroleum hydrocarbons (RPH; 57.57%). The analyzed fuel properties presented an ideal profile for the production of biodiesel and bioethanol, which can be obtained from carbohydrates. Simultaneously, treatment PW 30% resulted in the production of biomolecule-rich in biomass in addition to the bioremediation effect.

Hydrothermal liquefaction (HTL) is a green technology for biocrude production at high temperatures (200–500 °C) and high pressure (5–30 MPa). There are important gaps in HTL reaction optimization, process design, and the effect of operating parameters. To facilitate overcoming these research gaps in future studies, this review summarizes the scientific and engineering applications of HTL. The objective of this study is to assess the production of biocrude from algae using HTL and compare it with wood and waste biomasses as a potential feedstock. The influence of effective parameters on the optimum HTL biocrude yield was investigated. Moreover, kinetic, economic, and exergy analyses have been considered in HTL studies. The result showed that the highest biocrude yield was attained at 50 wt%, 30 wt%, and 20 wt% using microalgae, wood, and macroalgae at an optimum temperature range of 300–350 °C for less than 60 min. The kinetic models were successful at all reaction temperatures and times for biocrude yield prediction. Moreover, the minimum fuel selling price varied between $1.70 and $22/GGE. The exergy studies indicated that the overall exergy efficiency was in the range of 20–96%. However, direct HTL has some drawbacks such as severe operation conditions and biocrude production with high nitrogen and oxygen contents. Several processes were considered to address these problems. The two-stage, microwave, catalytic cracking, additives, and hydro-treatment upgrading process improve the biocrude properties, while the supercritical fluids and emulsification upgrading process helped dissolve insoluble materials. Furthermore, pretreatment processes such as bead milling, ultrasonic, and microwave were suggested to promote biomass cell wall disruption.

Very high gravity (VHG) ethanol fermentation at low temperatures can be a way to obtain wines with high ethanol content (> 15 °GL). The production of vinasse is lower, compared to typical industrial conditions, which reduces the costs of storage and transport. However, there is greater heat generation during cell growth, resulting in an increased requirement for cooling water. One promising way to cool the vat is to use CO2 stripping, which removes heat by vaporization of the ethanol and water in the broth. Therefore, the aim of the present study was to find suitable operating conditions, considering the gas flow rate (\({F}_{{\mathrm{CO}}_{2}}\)) and the stripping start (\({t}_{\mathrm{start}}\)) and stop (\({t}_{\mathrm{stop}}\)) times, that could reduce the volume of water required for temperature control. Simulations of extractive fermentations at 28 and 34 °C, with must substrate concentration (\({C}_{\mathrm{SM}}\)) of 300 g/L, were performed to obtain \({F}_{{\mathrm{CO}}_{2}}\), \({t}_{\mathrm{start}}\), and \({t}_{\mathrm{stop}}\). Experimental validations showed water volume reductions of 66.4% (28 °C) and 67.0% (34 °C), compared to the corresponding conventional ethanol fermentations. An extractive VHG fermentation at 28 °C, with \({C}_{\mathrm{SM}}\)=372 g/L, was carried out under the conditions obtained in the simulations. The results showed a 61.9% reduction in water volume and a total ethanol content of 15 °GL. The gas stripping technique applied to VHG fermentation at low temperature was proved to be environmentally friendly, since it reduced the volume of vinasse generated and saved water, which could reduce the number of heat exchangers and the costs associated with their maintenance.

Several non-conventional yeasts are emerging as potential candidate with an ability to produce lignocellulosic ethanol along with other biofuels. Capability to effectively ferment a variety of sugars especially, which are released during lignocellulosic biomass degradation, makes Pichia an organism of choice. By utilizing five carbon sugars along with the six carbon sugars, and generating biofuels with high yields, Pichia is a possible complement with conventional yeasts. Recent research has indicated that these yeasts may have the ability to function as an exoelectrogen, generating electrical energy by extracellular electron transfer. The metabolic pathways and the important products and by-products produced in electrochemical bioreactors by using lignocellulosic hydrolysate and the formation of ethanol and other biofuels are reviewed in the present study. Additionally, it emphasizes Pichia’s potential to be used as a flexible biocatalyst for the synthesis of value-added compounds and bioremediation in microbial fuel cells. The article further highlights some gaps and possibilities for future engineering and optimization of Pichia strains for large-scale production.

In order to improve the biogas production from sweet sorghum bagasse (SSB) pretreated with alkaline hydrogen peroxide and reveal the influence of zeolite dosage and TE on the anaerobic digestion performance, as well as the synergistic effect of zeolite dosage and TE, three dosages of zeolite and trace elements (TE) were used as additives for batched biogas production from pretreated sweet sorghum bagasse slurry (PSSBS). The results showed that the maximum methane production of 274.5 mL/g volatile solid (VS) from the group of PSSBS + 5 g/L zeolite + 1 mL TE could be obtained and 58.4% higher than that of untreated sweet sorghum bagasse. Modified Gompertz model estimation demonstrated that the PSSBS + 5 g/L zeolite + 1 mL TE group caused the highest methane production rate to improve by up to 41.6% from SSB and by at least 39.9% from PSSBS. Moreover, with the zeolite and TE addition, activities of cellulase and dehydrogenase of the digestate analysis indicated a positive influence on biogas production and the high alkalinity maintained the stability of the system. This work will provide experimental reference for biogas production from sweet sorghum bagasse.

The nature of a sweet sorghum cultivar influences the recovery of sugars from the bagasse during pretreatment. The sugars recovered are used in applications for conversion to high-value products such as alcohols, organic acids, and other fuels and chemicals. The severity of the pretreatment used plays a crucial role in the yield and quality of the sugars that can be recovered. Therefore, a strategic approach was taken to lower the severity of the pretreatment process to a combined severity factor (CSF) value of 0.48, whilst maintaining a high level of total-sugar recovery (i.e. 68% (w/w) and higher). This was achieved by screening 23 sweet sorghum cultivars for high-performance characteristics at low-severity conditions and optimizing the pretreatment process conditions. The pretreatment conditions included time, temperature, and acid concentration ranges of 5 to 60 min, 150 to 210 oC, and 0.00–0.96% (w/w) H2SO4, respectively. Cultivar AP6 was identified as the best performer, producing the highest total sugar yield of 78.17%. A reduction in total by-product formation from 4.79 to 2.79 g/100 g biomass was also observed. Three preferred cultivars selected for pilot scale pretreatment using steam explosion resulted in maximum total sugar recoveries that exceeded 80% (w/w). Cultivar selection provides an opportunity to utilize sweet sorghum bagasse that will liberate sugars at desired yields while reducing the generation of by-products by implementing low severity pretreatments.

AbstractThe potential of native as well as acid/alkali pre-treated paddy straw was investigated as inducer substrate for Aspergillus terreus mediated cellulase and xylanase production. The cellulose, hemicellulose and lignin contents of native straw were found to be 25.94%, 17.64% and 15.82%, respectively. However, in the acid/alkali treated straw, cellulose content substantially increased to 48.09%, whereas hemicellulose and lignin contents were reported to be particularly low (11.72%, 5.08%, respectively). The FTIR spectra of native and pre-treated paddy straw further supported the variation in their chemical constituents. A. terreus repertoires were cultivated on native and treated paddy straw under solid state fermentation (SSF) and liquid fermentation (LF) conditions. The LF cultures showed higher cellulase and xylanase activities (Filter Paper cellulase: 45.33 U/L, Carboxymethyl cellulase: 104.75 U/L, β-glucosidase 80.44 U/L, Avicelase: 22.72 U/L and Xylanase: 623.69 U/L) than the respective SSF cultures. Significantly high activities of exoglucanases and endoglucanases were obtained when native straw was used as the growth substrate. The scanning electron micrographs of native and treated straw exhibited disintegration after being subjected to biological treatments, confirming the hyphal adhered growth and production of hydrolysing secretomes by the fungus. Cultivation of A. terreus on native paddy straw in LF culture system resulted in better enzyme production, and holds promise for further optimization.Graphical Abstract

This study was carried out to investigate the combined effects of torrefaction and binders on the quality of pellets produced from oat straw. Torrefaction pretreatment was performed with the aid of a lab-scale microwave oven at temperatures in the range of 200–300 °C and a retention time of 5–9 min in an inert environment to ascertain the effect of these two process variables on the physiochemical, thermal, and mechanical properties of the torrefied biomass. Torrefaction liquid (TL) and sawdust were introduced during pelletization as binding agents in the pellet formulation. From the results in this study, the physiochemical and thermal properties of the oat straw pellet improved after torrefaction except for the tensile strength. The higher heating value (HHV), particle density, and bulk density of the torrefied oat straw improved from 16.84 to 24.23 MJ/kg, 882.23 to 1374.87 kg/m3, and 127.87 to 80.23 kg/m3, respectively. The tensile strength of the pellet after torrefaction ranged between 0.35 and 1.02 MPa. The introduction of the binder during pelletization improved the pellet tensile strength to about 1.32–2.28 MPa. Although ash content increased after torrefaction from 5.32 to 10.22%, there was no significant increase in the ash content after the addition of binders as the value ranged between 8.88 and 9.00% for the torrefied pellet sample used. The addition of binder further improved the HHV, pellet density, dimensional stability, and moisture uptake rate from approximately 21 to 24 MJ/kg, 1032 to 1393 kg/m3, 2.23 to 1.02%, and 16 to 9%, respectively for the torrefied pellet sample used. The energy efficiency of this system was improved by the addition of the substance lost during torrefaction as a heat source.

This is a prime time to develop and implement the “waste to energy” projects across the globe to attain a sustainable environment. Anaerobic digestion (AD) has attracted the scientific community due to its simplicity and easiness to handle, and has the potential to utilize any kind of organic waste to produce a mixture of combustible gases, i.e., biogas and digested slurry, which has further applications in agriculture, solid biofuels, and purification. The process, in turn, reduces the local waste and helps in recycling in a manner that reduces greenhouse gas (GHG) emission, conserves the resources, and establishes a circular economy in the time of undetermined future for the production of energy and safe disposal of the waste. However, the conventional processes encounter with the low biogas yield and long retention time, which discourage the developers. To enhance biogas yield and quality, the momentum of research has increased towards implementation of advanced techniques for development of efficient processes. The present article summarizes the effect of different operational parameters on AD and impact of advanced techniques for enhanced biomethane/biogas. The article further covers the life cycle assessment (LCA) and techno-economic aspect (TCA) of the AD process. This will provide the comparison of different advanced techniques in terms of biomethane/biogas yield.Graphical Abstract